1-Methoxy-4-methylcyclohexane-1-carboxylic acid

• IUPAC Name: 1-methoxy-4-methylcyclohexane-1-carboxylic acid
• InChI: InChI=1S/C9H16O3/c1-7-3-5-9(12-2,6-4-7)8(10)11/h7H,3-6H2,1-2H3,(H,10,11)
• InChI Key: GAJMGWXTQGYYPD-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(CC1)(C(=O)O)OC
• Molecular Formula: C9H16O3
• Molecular Weight: 172.22 g/mol

Description

1-Methoxy-4-methylcyclohexane-1-carboxylic acid is an organic compound with the molecular formula C9H16O3 It is characterized by a cyclohexane ring substituted with a methoxy group, a methyl group, and a carboxylic acid group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-Methoxy-4-methylcyclohexane-1-carboxylic acid typically involves the following steps:

Formation of the Cyclohexane Ring: The cyclohexane ring can be synthesized through various methods, including the hydrogenation of benzene or the cyclization of hexane derivatives.

Introduction of Substituents: The methoxy and methyl groups are introduced through substitution reactions. For example, methoxy groups can be added via methylation reactions using methanol and a suitable catalyst.

Carboxylation: The carboxylic acid group is introduced through carboxylation reactions, such as the reaction of a Grignard reagent with carbon dioxide.

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This includes the use of continuous flow reactors and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions: 1-Methoxy-4-methylcyclohexane-1-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol.

Substitution: The methoxy and methyl groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Reagents like halogens (e.g., bromine) and nucleophiles (e.g., amines) are employed for substitution reactions.

Major Products:

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of alcohols.

Substitution: Formation of various substituted cyclohexane derivatives.

Scientific Research Applications

1-Methoxy-4-methylcyclohexane-1-carboxylic acid finds applications in several scientific fields:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor in drug synthesis.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-Methoxy-4-methylcyclohexane-1-carboxylic acid involves its interaction with specific molecular targets and pathways. The compound may act as a ligand, binding to receptors or enzymes and modulating their activity. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

1-Methoxy-4-methylcyclohexane-1-carboxylic acid can be compared with other similar compounds, such as:

4-Methoxy-1-methylcyclohexane-1-carboxylic acid: Similar structure but different substitution pattern.

1-Methyl-1-cyclohexanecarboxylic acid: Lacks the methoxy group, leading to different chemical properties.

Cyclohexane-1-carboxylic acid: Simplest form without additional substituents.

The uniqueness of this compound lies in its specific substitution pattern, which imparts distinct chemical and physical properties, making it valuable for various applications.